N-{2-[2-(2,6-dichlorobenzylidene)hydrazino]-2-oxoethyl}-N-(4-methoxyphenyl)benzenesulfonamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-4-methoxyanilino]-N-[(E)-(2,6-dichlorophenyl)methylideneamino]acetamide
• InChI: InChI=1S/C22H19Cl2N3O4S/c1-31-17-12-10-16(11-13-17)27(32(29,30)18-6-3-2-4-7-18)15-22(28)26-25-14-19-20(23)8-5-9-21(19)24/h2-14H,15H2,1H3,(H,26,28)/b25-14+
• InChI Key: HAFLNSLWNYEJAR-AFUMVMLFSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N(CC(=O)NN=CC2=C(C=CC=C2Cl)Cl)S(=O)(=O)C3=CC=CC=C3
• Isomeric SMILES: COC1=CC=C(C=C1)N(CC(=O)N/N=C/C2=C(C=CC=C2Cl)Cl)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C22H19Cl2N3O4S
• Molecular Weight: 492.4 g/mol

Description

N-{2-[2-(2,6-dichlorobenzylidene)hydrazino]-2-oxoethyl}-N-(4-methoxyphenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C22H19Cl2N3O4S and its molecular weight is 492.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 491.0473327 g/mol and the complexity rating of the compound is 722. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Crystal Structure Analysis

Research on similar N-acylhydrazone compounds, such as those described by Purandara, Foro, and Thimme Gowda (2021), highlights the importance of crystal structure analysis in understanding the molecular configurations and interactions of such compounds. These studies provide insights into the molecular arrangements, which are crucial for designing compounds with desired physical and chemical properties (H. Purandara, S. Foro, & B. Thimme Gowda, 2021).

Carbonic Anhydrase Inhibition

Compounds similar to the one have been synthesized and evaluated for their inhibitory effects on carbonic anhydrase, an enzyme critical in various physiological processes. For example, Gul and colleagues (2016) synthesized 4-(2-substituted hydrazinyl)benzenesulfonamides and assessed their inhibitory effects on human carbonic anhydrase isoenzymes, indicating potential applications in treating conditions where carbonic anhydrase activity is implicated (H. Gul et al., 2016).

Anticancer Properties

Another avenue of research involves evaluating the anticancer potential of sulfonamide-based compounds. For instance, Rathish and colleagues (2012) synthesized novel pyridazinone derivatives bearing a benzenesulfonamide moiety and evaluated their anticancer activity against various human cancer cell lines. This suggests that similar compounds, including N-{2-[2-(2,6-dichlorobenzylidene)hydrazino]-2-oxoethyl}-N-(4-methoxyphenyl)benzenesulfonamide, might also hold promise in anticancer research (I. G. Rathish et al., 2012).

Safety and Hazards

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